Mannide monooleate

• IUPAC Name: [(3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (Z)-octadec-9-enoate
• InChI: InChI=1S/C24H44O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(26)31-24-23(29)22(28)21(27)19(18-25)30-24/h9-10,19,21-25,27-29H,2-8,11-18H2,1H3/b10-9-/t19-,21-,22+,23+,24?/m1/s1
• InChI Key: LUXUAZKGQZPOBZ-SAXJAHGMSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OC1C(C(C(C(O1)CO)O)O)O
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OC1[C@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• Molecular Formula: C24H44O7
• Molecular Weight: 444.6 g/mol

Description

Mannide Monooleate is a lipophilic surfactant. It is also a non-ionic surface active emulsifier. It is used as an emulsifying agent in Freund’s incomplete adjuvant.

Synthesis Analysis

Mannide Monooleate is used as an emulsifying agent in Freund’s incomplete adjuvant to form the water-in-oil (W/O) emulsion.

Molecular Structure Analysis

Mannide Monooleate has a molecular formula of C24H44O6. It has an average mass of 444.602 Da and a monoisotopic mass of 444.308716 Da. The molecular structure of Mannide Monooleate was characterized by TLC and GC, and individual components were identified by mass spectrometry.

Chemical Reactions Analysis

Mannide Monooleate can be hydrolyzed under strong acid or strong alkali conditions. It can also be oxidized. It reacts with oxoacids and carboxylic acids to form esters plus water.

Physical And Chemical Properties Analysis

Mannide Monooleate is a clear yellow to brown liquid. It is insoluble in water. It is stable under normal conditions, but it can easily hydrolyze under strong acid or strong alkali conditions. It can also be easily oxidized.

Scientific Research Applications

Metabolic Fate and Adjuvanticity

• Mannide monooleate, when used in a mineral oil emulsion, is metabolically processed differently in rats and monkeys. It is incorporated into various lipid classes or eliminated in urine, with significant retention at the injection site over time (Bollinger, 1970).
• A derivative of mannide monooleate, identified from a mannitol-oleic acid mixture, demonstrated high adjuvanticity. This oligosaccharide oleate ester, with an average molecular weight of 2850, induced strong antibody responses in mice without base oil (Oda et al., 2004).

Emulsion Formulation and Surface Activity

• Mannide monooleate is a key component in Freund's Incomplete Adjuvant (FIA), a water-in-oil emulsion used in vaccine therapy. Its interaction with proteins like ovalbumin significantly affects the surface activity and stability of the emulsion (Williams & Mahaguna, 1998).
• It was found that mannide monooleate fractions from Arlacel A have varying densities, stabilities, and toxicities, with the monooleate fraction showing significant tissue toxicity upon intradermal injection in guinea pigs (Berlin & Wyman, 1971).

Characterization and Safety Considerations

• Analysis of mannide monooleate emulsifier showed varied contents of diesters, monoesters, and polymeric carbohydrate material. Its composition greatly influences its UV absorption and susceptibility to hydrolysis, which are crucial for safe and effective use in pharmaceutical applications (O’Neill et al., 1972).
• In a safety evaluation, mannide monooleate-based adjuvants, Montanide ISA 51 VG and Montanide ISA 720 VG, demonstrated their applicability in human therapeutic vaccines without significant accumulation in major organs (Ascarateil et al., 2015).

Mechanism of Action

Mannide Monooleate is utilized in Freund’s incomplete adjuvant. It disperses the oil into small droplets which surround the antigen, causing a slow release of antigen from the site of injection. It is also involved in the preparation of various water-in-oil vaccines.

Safety and Hazards

Mannide Monooleate is flammable. It can cause irritation to the skin, eyes, and respiratory system. It should be handled with care to avoid breathing in vapors, mist, or gas. In case of contact with skin or eyes, it should be washed off with soap and plenty of water.